8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
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Description
8-Ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (ETQCA) is an organic compound that has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This compound is a derivative of the cyclopenta[c]quinoline scaffold, which has been shown to exhibit a wide range of biological activities. ETQCA has been studied for its potential use in the synthesis of various pharmaceuticals and as an inhibitor of several enzymes. In addition, ETQCA has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
Synthesis and Potential Applications in Display Technologies
Synthesis of Ethyl 3-Aryl-1-Methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates for Liquid Crystal Displays
Two new fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates were synthesized, showing a high potential for application in liquid crystal displays due to their very good orientation parameter in nematic liquid crystal. This suggests a potential avenue for research into similar compounds for display technologies (Bojinov & Grabchev, 2003).
Synthesis Techniques
One-Step Synthesis of Quinoline-3-Carboxylic Acid Esters
A one-step procedure for the synthesis of 2,4-unsubstituted quinoline-3-carboxylic acid ethyl esters from o-nitrobenzaldehydes has been described. This efficient synthesis technique could potentially be adapted for the synthesis of related compounds (Venkatesan et al., 2010).
Optical and Electronic Applications
Design and Optical Characterizations for Photodiode Applications
A novel compound was synthesized and characterized for its potential in photodiode applications. Thin films prepared from this compound showed remarkable optical behavior with unique optical response representations, suggesting potential use in organic photodiodes. This area of research could be relevant for exploring the optical properties of "8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid" related compounds (Elkanzi et al., 2020).
Catalytic Applications
New Chromium(III) Complexes as Catalysts for Olefin Polymerization
Studies have shown that cyclopentadienyl ligands functionalized by quinoline or N,N-dimethylaniline form stable chromium(III) complexes, which act as highly active, temperature-stable catalysts for the polymerization of ethylene. This suggests potential catalytic applications for compounds with similar structures (Enders et al., 2001).
Properties
IUPAC Name |
8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-2-9-6-7-13-12(8-9)10-4-3-5-11(10)14(16-13)15(17)18/h3-4,6-8,10-11,14,16H,2,5H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTSJPXTXISWCHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)NC(C3C2C=CC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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